Cas no 892763-01-8 (4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 892763-01-8
• MF: C₁₉H₁₆N₆O₄
• MW: 392.368143081665
• CID: 6129933
• PubChem ID: 7184954
• Update Time: 2025-10-22

4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine
• 5-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(4-ethoxyphenyl)triazol-4-amine
• CCG-166644
• 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine
• AKOS001908624
• 892763-01-8
• F1609-0406
• 4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H16N6O4/c1-2-26-13-6-4-12(5-7-13)25-17(20)16(22-24-25)19-21-18(23-29-19)11-3-8-14-15(9-11)28-10-27-14/h3-9H,2,10,20H2,1H3
• InChI Key： NOEJWYRHXLQCRP-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=C4OCOC4=C3)N=2)=C(N)N(C2=CC=C(OCC)C=C2)N=1

Computed Properties

• Exact Mass: 392.12330301g/mol
• Monoisotopic Mass: 392.12330301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 123Ų

Additional information on 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine

Comprehensive Overview of 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 892763-01-8)

The compound 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 892763-01-8) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of benzodioxole, oxadiazole, and triazole moieties makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its intricate heterocyclic framework.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective therapeutics in areas such as oncology, neurodegenerative diseases, and infectious diseases. The 1,2,4-oxadiazole and 1,2,3-triazole rings in this compound are known for their bioisosteric properties, which can enhance drug-like characteristics such as solubility, metabolic stability, and target binding affinity. This has led to a growing interest in structure-activity relationship (SAR) studies involving this molecule.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine?" The synthesis typically involves multi-step reactions, including cycloaddition and nucleophilic substitution, to assemble the heterocyclic cores. The benzodioxole moiety, derived from natural sources like safrole, adds a layer of complexity and biological relevance to the molecule.

The compound's potential applications extend beyond traditional small-molecule drugs. With the rise of AI-driven drug discovery and computational chemistry, researchers are leveraging molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. This aligns with the broader trend of precision medicine, where compounds like 892763-01-8 are tailored to specific patient populations or disease subtypes.

Another hot topic in the scientific community is the green chemistry approach to synthesizing such complex molecules. Efforts are underway to optimize the production of 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine using catalytic methods and renewable solvents, reducing environmental impact while maintaining high yields. This resonates with the global push for sustainable pharmaceutical manufacturing.

From a regulatory perspective, the compound is not classified as a hazardous material, making it easier to handle in laboratory settings. However, researchers must still adhere to Good Laboratory Practices (GLP) and Occupational Safety and Health Administration (OSHA) guidelines to ensure safe usage. Its physicochemical properties, such as melting point, solubility, and stability, are critical parameters for formulation scientists working on drug delivery systems.

In summary, 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 892763-01-8) represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable science. Its multifaceted structure and potential therapeutic applications make it a subject of ongoing research, particularly in the context of personalized medicine and green synthesis. As the scientific community continues to explore its capabilities, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.